Cas no 13153-62-3 (9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-)

• Product Name: 9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-
• CAS No: 13153-62-3
• MF: C₁₁H₁₄N₄O₄S
• MW: 298.318260669708
• CID: 205760
• PubChem ID: 237358
• Update Time: 2025-04-19

9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-
• 2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol
• 6-Methylmercaptopurinribosid
• 9-(2-Hydroxyethoxymethyl)-6-methylthiopurin
• Nsc408753
• SCHEMBL7134319
• 9H-Purine, dihydrate
• NSC 40774
• 6-Methylthioinosine
• 15397-51-0
• NSC-40774
• 13153-62-3
• SCHEMBL19488384
• NSC40774
• SR-01000883745-1
• NCI-C04784
• Purine-6-thiol, 6-methyl-9-ribofuranosyl-
• NSC-408753
• DTXSID30859341
• NCGC00096121-01
• 6-(Methylsulfanyl)-9-pentofuranosyl-9H-purine
• NSC49555
• SR-01000883745
• 9H-Purine, 6-(methylthio)-9.beta.-D-ribofuranosyl-
• FT-0631985
• NCGC00096121-02
• NSC-110341
• NS00004404
• WLN: T56 BN DN FN HNJ ISH I1 D-BT5OTJ CQ DQ E1Q
• CHEMBL27494
• NSC-49555
• Inosine, 6-(methylthio)-
• NSC95103
• WLN: T56 BN DN FN HNJ IS1 D- BT5OTJ CQ DQ E1Q
• NSC110341
• Oprea1_544049
• SQ 21977
• NSC-95103

• Inchi： 1S/C11H14N4O4S/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11/h3-5,7-8,11,16-18H,2H2,1H3
• InChI Key： ZDRFDHHANOYUTE-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 298.07372
• Monoisotopic Mass: 298.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 113.52
• LogP: -0.84030